Cas no 58262-44-5 (N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate)

• Product Name: N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate
• CAS No: 58262-44-5
• MF: C₁₀H₁₈N₂O₆S
• MW: 294.324721813202
• MDL: MFCD00013177
• CID: 948266
• PubChem ID: 71307045
• Update Time: 2025-06-13

N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(2-hydroxyethyl)-4-phenylenediamine sulphate
• Ethanol, 2,2-(4-aminophenyl)iminobis-, sulfate (salt)
• N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate
• N,N-BIS(2-HYDROXYETHYL)-PARA-PHENYLENEDIAMINESULPHATE
• AS-17396
• A915130
• 2-[3-amino-N-(2-hydroxyethyl)anilino]ethanol;sulfuric acid
• 58262-44-5
• AKOS037643604
• QCSWADNOQPXJNX-UHFFFAOYSA-N

• MDL： MFCD00013177
• Inchi： 1S/C10H16N2O2.H2O4S/c11-9-2-1-3-10(8-9)12(4-6-13)5-7-14;1-5(2,3)4/h1-3,8,13-14H,4-7,11H2;(H2,1,2,3,4)
• InChI Key： QCSWADNOQPXJNX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OCCN(C1C=CC=C(C=1)N)CCO

Computed Properties

• Exact Mass: 294.08900
• Monoisotopic Mass: 294.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Melting Point: 174-179°C
• PSA: 152.70000
• LogP: 1.06900

N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Additional information on N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate

Recent Advances in the Study of N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate (CAS: 58262-44-5) in Chemical Biology and Pharmaceutical Research

N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate (CAS: 58262-44-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of oxidative stress modulation and as a precursor for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate as a redox-active molecule. The research demonstrated its ability to scavenge reactive oxygen species (ROS) in vitro, suggesting potential utility in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The study utilized advanced spectroscopic techniques, including electron paramagnetic resonance (EPR), to characterize the compound's redox behavior.

In pharmaceutical formulation research, N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate has gained attention as a stabilizer in topical preparations. A recent patent application (WO2023056789) describes its use in enhancing the shelf-life of dermatological products containing unstable active ingredients. The compound's dual functionality as both a stabilizer and mild reducing agent makes it particularly valuable in this application.

Structural modification studies have yielded promising derivatives of N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate with enhanced pharmacological profiles. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of fluorinated analogs showing improved blood-brain barrier penetration while maintaining the parent compound's antioxidant properties. These findings open new avenues for CNS-targeted drug development.

The compound's mechanism of action continues to be elucidated through computational chemistry approaches. Molecular dynamics simulations published in Physical Chemistry Chemical Physics (2023) revealed detailed insights into its interaction with biological membranes and protein targets. These computational studies complement experimental findings and provide a framework for rational drug design based on this chemical scaffold.

Ongoing clinical research is exploring the safety profile of N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate in human applications. Preliminary results from Phase I trials indicate good tolerability at therapeutic doses, with pharmacokinetic studies showing favorable absorption and distribution characteristics. These developments position the compound as a promising candidate for further clinical investigation.

In conclusion, recent research on N,N-Bis(2-hydroxyethyl)-4-phenylenediaminesulfate (CAS: 58262-44-5) demonstrates its multifaceted potential in pharmaceutical development. From its fundamental redox chemistry to applied therapeutic uses, this compound continues to offer valuable insights and opportunities for innovation in chemical biology and drug discovery.